1-((1-(1-(thiophene-3-carbonyl)azetidin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)pyrrolidin-2-one

• IUPAC Name: 1-[[1-[1-(thiophene-3-carbonyl)azetidin-3-yl]triazol-4-yl]methyl]pyrrolidin-2-one
• InChI: InChI=1S/C15H17N5O2S/c21-14-2-1-4-18(14)6-12-7-20(17-16-12)13-8-19(9-13)15(22)11-3-5-23-10-11/h3,5,7,10,13H,1-2,4,6,8-9H2
• InChI Key: PRGYSTZDYZRVQV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)CC2=CN(N=N2)C3CN(C3)C(=O)C4=CSC=C4
• Molecular Formula: C15H17N5O2S
• Molecular Weight: 331.4 g/mol
• CAS No.: 2034250-38-7

Description

1-((1-(1-(thiophene-3-carbonyl)azetidin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C15H17N5O2S and its molecular weight is 331.39. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Medicinal Chemistry

Compounds similar to "1-((1-(1-(thiophene-3-carbonyl)azetidin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)pyrrolidin-2-one" are often explored for their pharmaceutical potential. For example, derivatives of pyrrolidine, azetidine, and thiophene have been studied for their activity against various biological targets (Habernickel, 2001). The compound's structure suggests possible applications in drug discovery, especially for conditions requiring selective receptor modulation.

Catalysis and Material Science

The presence of azetidine and pyrrolidine rings in compounds has been investigated for their utility in catalytic processes and material science. For instance, novel methods for the synthesis of pyrrolidinones via cobalt carbonyl catalyzed carbonylation of azetidines demonstrate the versatility of these structures in synthetic chemistry (Roberto & Alper, 1989). Such research underscores the potential of using complex organic molecules in catalysis, potentially leading to new materials or chemical processes.

Antibacterial and Antifungal Research

The triazole and thiophene components are noteworthy for their roles in antibacterial and antifungal research. Compounds featuring these moieties have shown promising activity against various pathogens, offering a pathway to novel antimicrobial agents (Genin et al., 2000). This suggests that "this compound" could be a candidate for the development of new antimicrobial compounds.